(2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid

• IUPAC Name: 2-[2-[2-(4-methoxyphenoxy)ethylsulfanyl]benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C18H18N2O4S/c1-23-13-6-8-14(9-7-13)24-10-11-25-18-19-15-4-2-3-5-16(15)20(18)12-17(21)22/h2-9H,10-12H2,1H3,(H,21,22)
• InChI Key: WXBXRUIUUGDDCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

(2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid, also known as MBAA, is a chemical compound that has gained attention for its potential applications in scientific research. MBAA is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is not fully understood. However, it has been suggested that this compound exerts its anticancer and anti-inflammatory effects by inhibiting the activation of nuclear factor kappa B (NF-κB) and reducing the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects. It has been reported to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been shown to reduce the levels of malondialdehyde (MDA), a marker of lipid peroxidation. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

(2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under normal laboratory conditions. However, there are some limitations to its use. This compound is not water-soluble, which makes it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which limits its use in certain experiments.

Future Directions

For the research of (2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid include investigating its potential as a therapeutic agent, studying its mechanism of action, and improving its potential for in vivo applications.

Synthesis Methods

(2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid can be synthesized using various methods, including the condensation reaction of 2-mercaptoethanol with 4-methoxyphenylacetic acid, followed by the cyclization reaction with o-phenylenediamine. Another method involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride, followed by the reaction with 2-mercaptoethanol and o-phenylenediamine. The yield of this compound using these methods ranges from 50% to 80%.

Scientific Research Applications

(2-{[2-(4-methoxyphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been found to have potential applications in scientific research. It has been shown to exhibit anticancer, anti-inflammatory, and antioxidant properties. This compound has also been reported to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to suppress the production of pro-inflammatory cytokines and reduce oxidative stress.